Cas no 61855-47-8 (2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol)

• Product Name: 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol
• CAS No: 61855-47-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD03410239
• CID: 464551
• PubChem ID: 3684642
• Update Time: 2025-06-08

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol
• 8-quinolinol, 1,2,3,4-tetrahydro-2,2,4-trimethyl-
• 2,2,4-trimethyl-1,2,3,4-tetrahydro-8-quinolinol(SALTDATA: FREE)
• 2,2,4-TRIMETHYL-1,2,3,4-TETRAHYDRO-QUINOLIN-8-OL
• 2,2,4-trimethyl-3,4-dihydro-1H-quinolin-8-ol
• HMBHFDWNPXCSFW-UHFFFAOYSA-N
• DTXSID10395015
• BS-38289
• MFCD03410239
• 2,2,4-trimethyl-1,2,3,4-tetrahydro-8-quinolinol
• AKOS001756772
• 2,2,4-trimethyl-8-hydroxy-1,2,3,4-tetrahydroquinoline
• AB01327271-02
• AB01327271-04
• NCGC00334383-01
• 61855-47-8
• AKOS016041901
• CS-0317473
• Oprea1_412987
• 1,2,3,4-Tetrahydroquinolin-8-ol, 2,2,4-trimethyl-

• MDL： MFCD03410239
• Inchi： 1S/C12H17NO/c1-8-7-12(2,3)13-11-9(8)5-4-6-10(11)14/h4-6,8,13-14H,7H2,1-3H3
• InChI Key： HMBHFDWNPXCSFW-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1NC(C)(C)CC2C

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol (CAS No. 61855-47-8): An Overview of Its Properties and Applications

2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol (CAS No. 61855-47-8) is a versatile compound with a wide range of applications in the fields of pharmaceuticals, organic synthesis, and materials science. This compound is characterized by its unique molecular structure and chemical properties, making it an important intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical formula of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol is C₁₃H₁₇NO. It is a colorless to pale yellow liquid with a molecular weight of 199.27 g/mol. The compound is known for its high stability and reactivity, which are essential for its use in various synthetic processes.

In the pharmaceutical industry, 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol has gained significant attention due to its potential as a building block for the synthesis of bioactive compounds. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its pharmaceutical applications, 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol is also used in organic synthesis as a chiral building block. Its chiral center provides a valuable starting point for the synthesis of enantiomerically pure compounds. This is particularly important in the development of chiral drugs and other bioactive molecules where the stereochemistry plays a crucial role in their biological activity.

In materials science, 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol has been explored for its potential use in the synthesis of advanced materials. For example, researchers at the University of California have utilized this compound as a precursor for the synthesis of novel polymers with unique optical and electronic properties. These polymers have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol can be achieved through various routes. One common method involves the condensation of 8-hydroxyquinoline with appropriate alkylating agents followed by hydrogenation to reduce the quinoline ring to a tetrahydroquinoline structure. This process can be optimized to achieve high yields and purity levels suitable for industrial-scale production.

The safety and handling of 2,2,4-Trimethyl-1,2,3,4-tetrahydroquinolin-8-ol are important considerations for both laboratory and industrial settings. While it is generally considered safe when handled properly under controlled conditions, it is advisable to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in well-ventilated areas.

In conclusion, 2， 2， 4-trimethyl - 1， 2， 3， 4 - tetrahydroquinolin - 8 - ol (CAS No. 61855 - 47 - 8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an invaluable intermediate in pharmaceuticals and organic synthesis. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry.